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Compound of Interest

Compound Name: WAY-354436

Cat. No.: B10805587 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
WAY-354436 emerges from the intensive research efforts aimed at identifying novel, potent,

and specific inhibitors of critical biological targets. This technical guide provides an in-depth

overview of the discovery and synthesis of WAY-354436, a molecule identified as an active

anti-HIV-1 agent. The information presented herein is curated for professionals in the fields of

medicinal chemistry, pharmacology, and drug development, offering a comprehensive resource

for understanding the foundational science behind this compound.

Chemical and Physical Properties
A summary of the key chemical and physical properties of WAY-354436 is provided in the table

below. This data is essential for its characterization, handling, and formulation.
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Property Value

Molecular Formula C₁₉H₂₂FN₃S

Molecular Weight 343.46 g/mol

CAS Number 850023-52-8

Appearance Solid

SMILES
FC1=C(NC(NC2CCN(CC2)CC3=CC=CC=C3)=

S)C=CC=C1

InChI Key [Insert InChI Key if available]

Solubility Soluble in DMSO

Discovery and Biological Activity
WAY-354436 was identified as a potent non-nucleoside reverse transcriptase inhibitor (NNRTI)

of HIV-1.[1] NNRTIs are a critical class of antiretroviral drugs that bind to an allosteric site on

the reverse transcriptase enzyme, thereby inhibiting its function and preventing the replication

of the viral genome. The discovery of thiourea-based NNRTIs, a class to which WAY-354436
belongs, has been a significant area of research in the quest for new anti-HIV therapies. These

efforts have focused on developing compounds with high potency against wild-type and drug-

resistant strains of HIV-1.

The biological activity of WAY-354436 and related thiourea derivatives is typically evaluated

through a series of in vitro assays. These assays are crucial for determining the compound's

efficacy and selectivity.

Key Biological Assays:
Reverse Transcriptase (RT) Inhibition Assay: This enzymatic assay directly measures the

ability of the compound to inhibit the activity of purified HIV-1 reverse transcriptase.

Antiviral Assay in Cell Culture: This cell-based assay assesses the compound's ability to

inhibit HIV-1 replication in a cellular context, typically using cell lines susceptible to HIV-1

infection.
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Cytotoxicity Assay: This assay is performed to determine the concentration at which the

compound becomes toxic to host cells, which is crucial for establishing a therapeutic window.

A summary of typical biological data for potent thiourea-based NNRTIs is presented below.

Note: Specific data for WAY-354436 is not publicly available in the searched literature; the table

represents typical values for this class of compounds.

Assay Type Typical IC₅₀ / EC₅₀ / CC₅₀ Range

RT Inhibition (Wild-Type) Low nM to µM

Antiviral Activity (Wild-Type) Low nM to µM

Cytotoxicity >10 µM

Synthesis
The synthesis of N,N'-disubstituted thiourea derivatives like WAY-354436 generally follows a

convergent synthetic strategy. The core thiourea moiety is typically formed by the reaction of an

isothiocyanate with a primary or secondary amine. The specific synthesis of WAY-354436
would involve the preparation of two key intermediates: 2-fluoroaniline and 4-benzylpiperidine,

followed by their coupling to form the final product.

General Synthetic Protocol:
A representative synthetic scheme for compounds of this class is as follows:

Formation of the Isothiocyanate: The aromatic amine (e.g., 2-fluoroaniline) is treated with a

thiocarbonylating agent, such as thiophosgene or 1,1'-thiocarbonyldiimidazole (TCDI), to

yield the corresponding isothiocyanate.

Coupling Reaction: The synthesized isothiocyanate is then reacted with the appropriate

amine (e.g., 4-benzylpiperidine) in a suitable solvent, such as dichloromethane (DCM) or

tetrahydrofuran (THF), at room temperature or with gentle heating to afford the N,N'-

disubstituted thiourea product.

Purification: The final product is typically purified by column chromatography on silica gel to

yield the pure compound.
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Experimental Workflows and Signaling Pathways
Logical Workflow for NNRTI Discovery and Preclinical
Evaluation
The following diagram illustrates the typical workflow for the discovery and preclinical

evaluation of a novel NNRTI like WAY-354436.
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Caption: A simplified workflow for the discovery and preclinical development of non-nucleoside

reverse transcriptase inhibitors.

HIV-1 Reverse Transcriptase Inhibition Signaling
Pathway
The diagram below depicts the mechanism of action of NNRTIs in inhibiting HIV-1 replication.

HIV-1 Entry and Reverse Transcription

HIV-1 Virion Host Cell (CD4+ T-cell)Binding and Fusion

Viral RNA

Uncoating

Viral DNA
Reverse Transcription

Reverse Transcriptase (RT)

InhibitionWAY-354436 (NNRTI)

Allosteric Binding

Click to download full resolution via product page

Caption: Mechanism of action of WAY-354436 as a non-nucleoside reverse transcriptase

inhibitor.

Conclusion
WAY-354436 represents a noteworthy molecule within the class of thiourea-based non-

nucleoside reverse transcriptase inhibitors. While specific public data on its discovery and

detailed biological profile are limited, this guide provides a comprehensive overview based on

the established science of this class of compounds. The provided synthetic strategies,

experimental workflows, and mechanistic diagrams offer a valuable resource for researchers

and professionals engaged in the development of novel antiviral therapeutics. Further

investigation into the specific structure-activity relationships and pharmacological properties of

WAY-354436 could provide deeper insights into its potential as a therapeutic agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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